3-Bromo-6-methoxy-2-phenyl-4H-chromen-4-one

• IUPAC Name: 3-bromo-6-methoxy-2-phenylchromen-4-one
• InChI: InChI=1S/C16H11BrO3/c1-19-11-7-8-13-12(9-11)15(18)14(17)16(20-13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: BHKMXGOQUDKUEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=C(C2=O)Br)C3=CC=CC=C3
• Molecular Formula: C16H11BrO3
• Molecular Weight: 331.16 g/mol

Description

“3-Bromo-6-methoxy-2-phenyl-4H-chromen-4-one” is a chemical compound with the CAS Number: 215999-39-6. It has a molecular weight of 331.17.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H11BrO3/c1-19-11-7-8-13-12 (9-11)15 (18)14 (17)16 (20-13)10-5-3-2-4-6-10/h2-9H,1H3. This provides a detailed description of the compound’s molecular structure.

It has a molecular weight of 331.17.

Scientific Research Applications

Synthesis of Polyhydroxylated Derivatives

3-Bromo-6-methoxy-2-phenyl-4H-chromen-4-one has been utilized in the synthesis of hydroxylated derivatives, particularly in the formation of 2,3-diaryl-9H-xanthen-9-ones. This process involves various chemical reactions, including Heck reactions and aldol condensations, demonstrating the compound's versatility in organic synthesis (Santos, Silva, & Cavaleiro, 2009).

Phototransformation Studies

Phototransformation of chromenones like 3-Bromo-6-methoxy-2-phenyl-4H-chromen-4-one has been explored, leading to the creation of compounds with tetracyclic scaffolds. This study highlights the compound's potential in photoreactions and the formation of complex organic structures (Khanna, Dalal, Kumar, & Kamboj, 2015).

Antimicrobial and Anti-Inflammatory Properties

An isoflavone derivative of this compound, isolated from Belamcanda chinensis, has shown antimicrobiotic and anti-inflammatory effects. This suggests potential biomedical applications of derivatives of 3-Bromo-6-methoxy-2-phenyl-4H-chromen-4-one (Liu, Ma, Gao, & Wu, 2008).

Molecular Docking and Structural Analysis

Molecular docking and structural analysis of related compounds have been conducted, providing insights into their potential interactions with biological targets. This area of research is crucial for understanding the compound's possible applications in drug discovery and development (Sert, Gümüş, Gökce, Kani, & Koca, 2018).

Development of Novel Organic Scaffolds

The compound has been used in photochemical studies leading to the formation of new organic scaffolds, such as angular pentacyclic compounds. These findings are significant for the advancement of organic chemistry and the development of novel molecules (Dalal, Khanna, Kumar, & Kamboj, 2017).